Cas no 818-02-0 ((z)-1-[[2-[(2-amino-2-oxoethyl)amino]-2-oxoethyl]amino]-2-diazonioethenolate)

• Product name: (z)-1-[[2-[(2-amino-2-oxoethyl)amino]-2-oxoethyl]amino]-2-diazonioethenolate
• CAS No: 818-02-0
• MF: C₆H₉N₅O₃
• MW: 199.16736
• CID: 1804541
• PubChem ID: 3651739

(z)-1-[[2-[(2-amino-2-oxoethyl)amino]-2-oxoethyl]amino]-2-diazonioethenolate Chemical and Physical Properties

Names and Identifiers

• (z)-1-[[2-[(2-amino-2-oxoethyl)amino]-2-oxoethyl]amino]-2-diazonioethenolate
• N-(N-Diazoacetyl-glycyl)-glycin-amid
• NSC58402
• N-(N-diazoacetyl-glycyl)-glycine amide
• DTXSID60421277
• 818-02-0
• NSC-58402

• Inchi： InChI=1S/C6H9N5O3/c7-4(12)1-9-5(13)2-10-6(14)3-11-8/h3H,1-2H2,(H2,7,12)(H,9,13)(H,10,14)
• InChI Key： CFBSQFQVFYMUPQ-UHFFFAOYSA-N
• SMILES： C(C(=O)N)NC(=O)CNC(=O)C=[N+]=[N-]

Computed Properties

• Exact Mass: 199.07100
• Monoisotopic Mass: 199.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 138.68000
• LogP: -1.43214